Cas no 56234-25-4 (1-(Quinolin-8-yl)ethanamine dihydrochloride)

• Product Name: 1-(Quinolin-8-yl)ethanamine dihydrochloride
• CAS No: 56234-25-4
• MF: C₁₁H₁₄Cl₂N₂
• MW: 245.148260593414
• CID: 4822089
• PubChem ID: 133080868
• Update Time: 2026-02-27

1-(Quinolin-8-yl)ethanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(Quinolin-8-yl)ethanamine dihydrochloride
• 1-(QUINOLIN-8-YL)ETHAN-1-AMINE 2HCL
• CS-0161875
• 1-quinolin-8-ylethanamine;dihydrochloride
• MFCD31698766
• BS-44380
• 56234-25-4
• 1-(Quinolin-8-yl)ethanaminedihydrochloride
• Y11516

• Inchi： 1S/C11H12N2.2ClH/c1-8(12)10-6-2-4-9-5-3-7-13-11(9)10;;/h2-8H,12H2,1H3;2*1H
• InChI Key： PLJWJINASQQAJZ-UHFFFAOYSA-N
• SMILES： Cl.Cl.NC(C)C1=CC=CC2=CC=CN=C12

Computed Properties

• Exact Mass: 244.0534038g/mol
• Monoisotopic Mass: 244.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9

Additional information on 1-(Quinolin-8-yl)ethanamine dihydrochloride

1-(Quinolin-8-yl)ethanamine Dihydrochloride (CAS 56234-25-4): A Comprehensive Overview

1-(Quinolin-8-yl)ethanamine dihydrochloride (CAS 56234-25-4) is a specialized quinoline derivative with significant potential in pharmaceutical and chemical research. This compound, often referred to as 8-quinolinylethylamine dihydrochloride, has garnered attention due to its unique structural properties and versatile applications. Researchers and industry professionals frequently search for this compound under variations like "quinoline-8-ethylamine HCl salt" or "1-(8-quinolyl)ethylamine dihydrochloride", reflecting its importance in synthetic chemistry.

The molecular structure of 1-(Quinolin-8-yl)ethanamine dihydrochloride combines the aromatic quinoline moiety with an ethylamine side chain, stabilized by dihydrochloride salt formation. This configuration enhances its solubility and stability, making it particularly valuable in medicinal chemistry applications. Current trends in drug discovery highlight the growing demand for such nitrogen-containing heterocycles, as they often serve as key building blocks for bioactive molecules targeting neurological and inflammatory pathways.

In pharmaceutical research, CAS 56234-25-4 has shown promise as a precursor for developing novel small molecule therapeutics. The 8-position substitution pattern on the quinoline ring offers unique electronic properties that can influence molecular interactions, a feature that answers many researchers' questions about "quinoline derivatives for drug design". Recent publications have explored its potential in creating compounds with improved blood-brain barrier penetration, addressing one of the most searched topics in central nervous system drug development.

The synthesis and handling of 1-(Quinolin-8-yl)ethanamine dihydrochloride require specialized knowledge in organic synthesis techniques. Many researchers inquire about "safe handling of quinoline derivatives" and "purification methods for amine hydrochlorides", reflecting practical concerns in laboratory settings. The dihydrochloride form offers advantages in crystallization and storage stability compared to free base compounds, an important consideration for those searching "amine salt vs free base in pharmaceutical synthesis".

Analytical characterization of CAS 56234-25-4 typically involves advanced techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy. These methods address common quality control questions like "how to verify quinoline derivative purity" or "spectroscopic identification of amine hydrochlorides". The compound's distinct UV-Vis absorption profile makes it particularly suitable for photophysical studies, connecting to trending research areas in fluorescent probes and materials science.

Market dynamics for 1-(Quinolin-8-yl)ethanamine dihydrochloride reflect the growing pharmaceutical industry's need for specialized heterocyclic building blocks. Suppliers often receive inquiries about "bulk quantities of quinoline derivatives" and "custom synthesis of amine hydrochlorides", indicating its commercial importance. The compound's stability under various storage conditions makes it suitable for global distribution, answering logistical questions frequently searched by international researchers.

Emerging applications of CAS 56234-25-4 extend beyond traditional medicinal chemistry. Recent studies have explored its potential in catalysis and coordination chemistry, where the quinoline nitrogen and amine group can act as ligands for metal complexes. This aligns with current scientific interests in "multifunctional organic ligands" and "transition metal catalysis", highly searched topics in modern chemical research.

Quality specifications for 1-(Quinolin-8-yl)ethanamine dihydrochloride typically include parameters like ≥98% purity, low heavy metal content, and defined moisture levels. These standards address laboratory professionals' frequent concerns about "quality benchmarks for research chemicals" and "specifications for pharmaceutical intermediates". Proper documentation including Certificate of Analysis and material safety data meets regulatory requirements for research use.

The future research potential of CAS 56234-25-4 appears promising, particularly in developing targeted drug delivery systems and diagnostic agents. Its molecular structure offers multiple sites for further functionalization, answering researchers' questions about "modifiable quinoline scaffolds". As the pharmaceutical industry continues to value structure-activity relationship studies, this compound remains relevant for designing novel bioactive molecules with optimized properties.

Environmental and safety considerations for 1-(Quinolin-8-yl)ethanamine dihydrochloride follow standard laboratory protocols for amine-containing compounds. While not classified as hazardous under normal research conditions, proper personal protective equipment and ventilation systems are recommended, addressing common safety queries like "handling amine salts in the lab". The compound's stability profile makes it suitable for various research environments when stored properly.

In conclusion, 1-(Quinolin-8-yl)ethanamine dihydrochloride (CAS 56234-25-4) represents a valuable tool for modern chemical research, particularly in pharmaceutical development. Its unique structural features, combined with versatile applications, make it responsive to current scientific trends and frequently searched topics in medicinal chemistry and drug discovery. As research continues to explore novel heterocyclic compounds, this quinoline derivative maintains its relevance across multiple scientific disciplines.